N,1-Dimethyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-4-sulfonamide

• IUPAC Name: N,1-dimethyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H17N5O2S/c1-16-10-12(7-15-16)21(19,20)17(2)11-8-18(9-11)13-5-3-4-6-14-13/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: NWUFDGUSQFDJIV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N(C)C2CN(C2)C3=CC=CC=N3
• Molecular Formula: C13H17N5O2S
• Molecular Weight: 307.37 g/mol

Description

“N,1-Dimethyl-N-(1-pyridin-2-ylazetidin-3-yl)pyrazole-4-sulfonamide” is a complex organic compound that contains several functional groups including a pyrazole ring, a sulfonamide group, and a pyridine ring. Pyrazole derivatives are known for their diverse pharmacological effects.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR), and high-resolution mass spectrometry (HRMS) could be used to analyze the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Pyrazole derivatives are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have been studied for their antiproliferative activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could explore the potential uses of this compound, such as its possible antiproliferative activities. Further studies could also investigate its synthesis, properties, and safety.